Cas no 50591-66-7 (1-(2-Nitrobenzyl)piperidine)

1-(2-Nitrobenzyl)piperidine structure
1-(2-Nitrobenzyl)piperidine structure
Product Name:1-(2-Nitrobenzyl)piperidine
CAS No:50591-66-7
MF:C12H16N2O2
MW:220.267642974854
CID:2184948
PubChem ID:418765
Update Time:2025-04-21

1-(2-Nitrobenzyl)piperidine Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Nitrobenzyl)piperidine
    • DB-258723
    • SCHEMBL14351628
    • 50591-66-7
    • Inchi: 1S/C12H16N2O2/c15-14(16)12-7-3-2-6-11(12)10-13-8-4-1-5-9-13/h2-3,6-7H,1,4-5,8-10H2
    • InChI Key: QKNUYACRZCAJKF-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC=CC=1CN1CCCCC1)=O

Computed Properties

  • Exact Mass: 220.121177757Da
  • Monoisotopic Mass: 220.121177757Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 49.1Ų
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